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Compound of Interest

Compound Name: 2,4-Dihydroxy-3-nitropyridine

Cat. No.: B116508 Get Quote

Abstract
This document provides a comprehensive guide to the safe handling and storage of 2,4-
Dihydroxy-3-nitropyridine (CAS No. 89282-12-2). As a crucial intermediate in pharmaceutical

synthesis, particularly in the development of treatments for cardiovascular diseases and as an

antimicrobial agent, its proper management in a laboratory setting is paramount.[1][2][3] This

guide is intended for researchers, scientists, and drug development professionals. It outlines

the compound's key physicochemical properties, details its significant hazards, including

thermal instability, and provides explicit, step-by-step protocols for its handling and storage to

ensure both personnel safety and compound integrity.

Introduction: A Profile of 2,4-Dihydroxy-3-
nitropyridine
2,4-Dihydroxy-3-nitropyridine is a heterocyclic organic compound that serves as a versatile

building block in medicinal chemistry.[1] Its structure, featuring both hydroxyl and nitro

functional groups on a pyridine ring, makes it a valuable precursor for the synthesis of more

complex bioactive molecules.[1] While its utility in research and development is significant, the

presence of the nitro group, coupled with its specific molecular structure, imparts hazards that

necessitate careful and informed handling procedures. This guide is designed to provide the

necessary framework for the safe and effective use of this compound in a research

environment.
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Physicochemical and Hazard Profile
A thorough understanding of the properties and hazards of 2,4-Dihydroxy-3-nitropyridine is

the foundation of its safe handling.

Physicochemical Data
Property Value Source(s)

CAS Number 89282-12-2 [4][5][6][7]

Molecular Formula C₅H₄N₂O₄ [4][5][7]

Molecular Weight 156.10 g/mol [1][4][7]

Appearance
Light yellow to yellow

crystalline powder
[5]

Melting Point
264-265°C (with

decomposition)
[1][5]

Solubility

Soluble in DMSO, Chloroform,

Dichloromethane, Ethyl

Acetate, Acetone

[4]

Hazard Identification and Analysis
WARNING: 2,4-Dihydroxy-3-nitropyridine presents a significant thermal hazard. A patent for

a process to prepare this compound explicitly states: "This material exhibits a large exothermic

reaction on the onset of melting at 262.62°C by DSC, it is therefore our recommendation not to

heat this substance within 100°C of its melting point."[2][8] This exothermic decomposition can

lead to a runaway reaction, posing a serious risk of explosion and fire.

The compound is also classified as an irritant. According to aggregated GHS information, it

causes skin irritation (H315) and serious eye irritation (H319).[5]

Like many nitroaromatic compounds, it should be treated as potentially toxic and mutagenic.[9]

Inhalation, ingestion, and skin absorption should be avoided.[9][10][11]

Core Directive: Risk Mitigation and Safe Handling
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The primary directive for handling 2,4-Dihydroxy-3-nitropyridine is the strict avoidance of

conditions that could lead to its thermal decomposition. The following protocols are designed to

mitigate this and other associated risks.

Personal Protective Equipment (PPE)
A baseline of appropriate PPE is mandatory when handling this compound.

Caption: Required PPE for handling 2,4-Dihydroxy-3-nitropyridine.

Protocol for Weighing and Preparing Solutions
This protocol is designed to minimize exposure and prevent contamination.

Preparation:

Ensure a chemical fume hood is operational and uncluttered.

Gather all necessary equipment: spatulas, weighing paper/boat, vials, and solvents.

Don the required PPE as outlined in section 3.1.

Handling the Solid:

Before opening, allow the container of 2,4-Dihydroxy-3-nitropyridine to equilibrate to

room temperature for at least one hour to prevent condensation of atmospheric moisture.

[4]

If the compound has adhered to the cap or neck of the vial during shipping, gently tap the

vial to settle the powder to the bottom.[4]

Perform all manipulations of the solid compound within the fume hood.

Use a clean, dry spatula to transfer the desired amount of powder to a weighing vessel.

Avoid creating dust. If dust is generated, ensure it is contained within the fume hood.

Solution Preparation:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b116508?utm_src=pdf-body
https://www.benchchem.com/product/b116508?utm_src=pdf-body
https://www.benchchem.com/product/b116508?utm_src=pdf-body
https://www.biocrick.com/2-4-Dihydroxy-3-nitropyridine-BCC8499.html
https://www.biocrick.com/2-4-Dihydroxy-3-nitropyridine-BCC8499.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b116508?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Add the weighed solid to the appropriate solvent in a suitable flask or vial.

If solubility is an issue, gentle warming up to 37°C in a water bath and sonication can be

employed.[12] Strictly avoid direct heating on a hot plate or with a heat gun due to the risk

of exothermic decomposition.

Cap the container securely and mix until the solid is fully dissolved.

Cleanup:

Carefully clean the spatula and work area with a solvent-dampened cloth to remove any

residual powder.

Dispose of all contaminated materials (weighing paper, gloves, wipes) in a designated

hazardous waste container.

Storage Procedures for Compound Integrity and
Safety
The stability of 2,4-Dihydroxy-3-nitropyridine is contingent on proper storage conditions.

Short-Term and Long-Term Storage of Solid Compound
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Storage Condition Recommendation Rationale

Temperature

-20°C (long-term)[4][12] or

Room Temperature (short-

term)[1] in a desiccator.

Low temperatures and dry

conditions minimize

degradation.

Atmosphere

Store in a tightly sealed

container. For extended

storage, consider an inert

atmosphere (e.g., argon or

nitrogen).

Protects from moisture and

atmospheric contaminants.

Nitroaromatic compounds can

be sensitive to oxidation.[9]

Light
Store in an amber vial or in a

dark location.

Protects against potential

photodegradation, a known

issue for some nitroaromatic

compounds.[13]

Location

A cool, dry, and well-ventilated

area.[9] Segregate from

incompatible materials.

Prevents accidental contact

with reactive substances.

Incompatible Materials
Store 2,4-Dihydroxy-3-nitropyridine separately from the following:

Strong bases

Strong acids

Oxidizing agents

Reducing agents[9]
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Storage Conditions Incompatible Materials

2,4-Dihydroxy-3-nitropyridine

Cool Temperature
(-20°C or RT)

Store under

Dry & Inert Atmosphere

Store under

Protection from Light

Store under

Strong Acids

Segregate from

Strong Bases

Segregate from

Oxidizing Agents

Segregate from

Reducing Agents

Segregate from

Click to download full resolution via product page

Caption: Key storage parameters for 2,4-Dihydroxy-3-nitropyridine.

Emergency Procedures
Spills

Small Spill (Solid): Wearing appropriate PPE, gently sweep the material to avoid creating

dust. Place in a sealed container for disposal. Clean the area with a damp cloth.

Large Spill: Evacuate the area and prevent entry. Contact your institution's environmental

health and safety department.

Exposure
Skin Contact: Immediately wash the affected area with plenty of soap and water.[14] Remove

contaminated clothing.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids.[10][14] Seek immediate medical attention.

Inhalation: Move the individual to fresh air.[14] If breathing is difficult, administer oxygen.

Seek medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water.[11] Seek immediate medical

attention.
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Waste Disposal
All waste containing 2,4-Dihydroxy-3-nitropyridine, including empty containers, contaminated

PPE, and solutions, must be disposed of as hazardous chemical waste. Follow all local, state,

and federal regulations for hazardous waste disposal. Do not dispose of down the drain or in

regular trash.

Conclusion
2,4-Dihydroxy-3-nitropyridine is a valuable research chemical whose safe use is predicated

on a respect for its inherent hazards, most notably its potential for exothermic decomposition at

elevated temperatures. By adhering to the protocols outlined in this guide for handling, storage,

and emergency response, researchers can effectively mitigate these risks, ensuring a safe

laboratory environment while maintaining the integrity of this important compound for their

research endeavors.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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